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Compound of Interest

Compound Name: 2,2-Difluoroethyl acetate

Cat. No.: B075174 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2-Difluoroethyl acetate (CAS No: 1550-44-3) in a

laboratory setting. The following information is intended for researchers, scientists, and

professionals in drug development to ensure safe handling and minimize exposure risks.

Hazard Identification and Classification
2,2-Difluoroethyl acetate is classified as a hazardous substance requiring careful handling. It

is a highly flammable liquid and vapor that can cause significant skin and eye irritation.[1][2][3]

Inhalation may also lead to respiratory irritation.[3][4]

Hazard Summary Table:
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Hazard Class
GHS
Classification

Signal Word
Hazard
Statement

Pictograms

Flammable

Liquids
Category 2 Danger

H225: Highly

flammable liquid

and vapour.[1][2]

[3]

🔥

Skin

Corrosion/Irritatio

n

Category 2 Danger

H315: Causes

skin irritation.[1]

[2][3]

❗

Serious Eye

Damage/Irritation
Category 2 / 2A Danger

H319: Causes

serious eye

irritation.[1][2][3]

❗

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation.[3][4]

❗

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent contact and

exposure. The required PPE should be selected based on the potential for exposure during

specific procedures.

Recommended PPE Table:
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Protection Type Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[2][5]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Prevents direct skin contact,

which can cause irritation.[1][6]

Body Protection
Flame-retardant lab coat and

protective clothing.[2][6]

Protects skin from accidental

contact and provides a barrier

against fire.

Respiratory Protection

Use in a chemical fume hood.

If ventilation is inadequate or

for spill response, a

NIOSH/MSHA-approved air-

purifying respirator with

organic vapor cartridges or a

self-contained breathing

apparatus (SCBA) is required.

[1][2][7]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.[3][4]

Operational Plans: Handling and Storage
Adherence to strict operational protocols is crucial for the safe handling and storage of 2,2-
Difluoroethyl acetate.

Standard Handling Protocol:

Ventilation: Always handle 2,2-Difluoroethyl acetate in a well-ventilated area, preferably

within a certified chemical fume hood to prevent vapor accumulation.[1][3]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

open flames, and hot surfaces.[1][2] "No Smoking" policies must be strictly enforced in the

handling area.

Equipment: Use only non-sparking tools and explosion-proof electrical and ventilating

equipment to prevent ignition.[3][4][8]
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Static Discharge: Take precautionary measures against static discharge.[2][8] Ensure all

containers and equipment are properly grounded and bonded.[3][8]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands and face

thoroughly after handling.[1][2]

Container Integrity: Keep the container tightly closed when not in use to prevent the release

of flammable vapors.[1][2]

Storage Protocol:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[1][2]

The storage area should be equipped with explosion-proof equipment.[1]

Store locked up and in its original, tightly sealed container.[4][8][9]
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Workflow for Safe Handling of 2,2-Difluoroethyl Acetate
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Caption: A step-by-step workflow for the safe handling of 2,2-Difluoroethyl acetate.
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Emergency and First Aid Procedures
Immediate and appropriate responses to emergencies are critical.

Spill Response Plan:

Evacuate & Isolate: Immediately evacuate non-essential personnel from the spill area.

Remove all sources of ignition.[4][8]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[1]

Absorb: Use an inert, non-combustible absorbent material (e.g., dry sand, earth) to soak up

the spill.

Collect: Use spark-proof tools to collect the absorbed material into a suitable, labeled

container for hazardous waste disposal.[8][10]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

PPE: All personnel involved in the cleanup must wear the appropriate level of PPE, including

respiratory protection.[1]

First Aid Measures:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][4] If

breathing is difficult or if the person feels unwell, seek immediate medical attention.[1][3]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water.[1] If skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[8] If wearing contact lenses,

remove them if it is easy to do so and continue rinsing.[1] If eye irritation persists, get

immediate medical attention.[1][8]
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Ingestion: Rinse mouth with water. Do NOT induce vomiting.[9] Seek immediate medical

attention.[1][8]

Disposal Plan
Disposal of 2,2-Difluoroethyl acetate and its contaminated materials must be handled as

hazardous waste.

Waste Disposal Protocol:

Classification: All waste containing 2,2-Difluoroethyl acetate is classified as hazardous

waste.[10]

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2,2-Difluoroethyl acetate".

Disposal: Arrange for disposal through a licensed and approved hazardous waste disposal

company.[1][8] All local, state, and national regulations for hazardous waste disposal must be

strictly followed.[1] Empty containers may retain product residue and vapors and should be

treated as hazardous.[10]
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Disposal Workflow for 2,2-Difluoroethyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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